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Compound of Interest

Compound Name: 4-Isopropylimidazole

Cat. No.: B1313718 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Isopropylimidazole is a heterocyclic organic compound that holds potential as a versatile

tool in organic synthesis. Its structure, featuring an imidazole ring substituted with an isopropyl

group, provides a unique combination of steric and electronic properties. The imidazole core

offers nucleophilic and basic sites, making it suitable for a range of catalytic applications, while

the isopropyl group can influence selectivity and solubility. This document provides an overview

of the potential applications of 4-isopropylimidazole as a catalyst and ligand in various

organic transformations, drawing parallels from the well-established chemistry of other

imidazole derivatives. While specific quantitative data for 4-isopropylimidazole is limited in

publicly available literature, this guide offers general protocols and representative data to serve

as a starting point for reaction development and optimization.

Potential Applications and Reaction Mechanisms
4-Isopropylimidazole can be explored in several key areas of organic synthesis, primarily as a

nucleophilic catalyst, a base, and as a ligand in transition metal catalysis.

Acylation and Esterification Reactions
Application Note: Imidazole derivatives are known to be effective catalysts for the acylation and

esterification of alcohols and amines. They typically function as nucleophilic catalysts, reacting
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with an acylating agent (e.g., an acid anhydride or acyl chloride) to form a highly reactive N-

acylimidazolium intermediate. This intermediate is then readily attacked by a nucleophile (the

alcohol or amine), regenerating the imidazole catalyst and forming the desired ester or amide.

The steric bulk of the isopropyl group in 4-isopropylimidazole may offer unique selectivity for

certain substrates compared to less hindered imidazoles.

General Reaction Scheme:

Proposed Catalytic Cycle for Acylation:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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